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Compound of Interest

Compound Name: Cyclohexaneacetic acid

Cat. No.: B165959

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical waste is a critical component of laboratory safety and regulatory
compliance. Cyclohexaneacetic acid, a common reagent, requires strict disposal procedures
to ensure the safety of personnel and the protection of the environment. This guide provides
essential, step-by-step information for the safe and compliant disposal of cyclohexaneacetic
acid.

Immediate Safety and Handling

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.
Handle cyclohexaneacetic acid in a well-ventilated area, such as a fume hood, to avoid
inhalation of any dust or vapors.

Disposal Protocol: A Step-by-Step Approach

Cyclohexaneacetic acid should be disposed of as hazardous chemical waste. It is crucial to
adhere to the following procedures, which align with general laboratory safety standards and
regulatory requirements.

o \Waste Identification and Classification:

o Clearly label cyclohexaneacetic acid waste with its full chemical name. Do not use
abbreviations or chemical formulas.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b165959?utm_src=pdf-interest
https://www.benchchem.com/product/b165959?utm_src=pdf-body
https://www.benchchem.com/product/b165959?utm_src=pdf-body
https://www.benchchem.com/product/b165959?utm_src=pdf-body
https://www.benchchem.com/product/b165959?utm_src=pdf-body
https://www.benchchem.com/product/b165959?utm_src=pdf-body
https://www.benchchem.com/product/b165959?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o The waste is classified as a hazardous irritant, causing skin and serious eye irritation.

o Waste Segregation and Storage:

o Store waste cyclohexaneacetic acid in a designated hazardous waste accumulation

area.

o Itis crucial to prevent contact with incompatible materials. Store it separately from strong
oxidizing agents, strong acids, and strong bases.

o Use a dedicated, properly sealed, and clearly labeled waste container. The container must
be in good condition and compatible with the chemical.

» Container Management:

o The hazardous waste container must be kept closed at all times, except when adding
waste.

o Ensure the container is labeled with the words "Hazardous Waste" and includes the full
chemical name, accumulation start date, and associated hazards.

o Disposal Request and Pickup:

o Do not dispose of cyclohexaneacetic acid down the drain or in regular trash.[1][2] This is
a violation of standard safety protocols and environmental regulations.

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal contractor.

o Follow your organization's specific procedures for requesting a hazardous waste pickup.
This typically involves submitting a chemical waste collection form.

o Emergency Procedures for Spills:

o In the event of a spill, evacuate the immediate area if necessary.

o Wearing appropriate PPE, absorb the spilled material with an inert absorbent, such as
vermiculite or sand.
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o Collect the absorbed material and place it in a sealed container for disposal as hazardous
waste.

o Clean the spill area thoroughly.

Quantitative Data and Chemical Properties

While specific disposal concentration limits are not applicable due to the requirement for
hazardous waste collection, understanding the chemical properties of cyclohexaneacetic acid
can inform safe handling and storage.

Property Value

Molecular Formula CsH1402

Molecular Weight 142.20 g/mol

Appearance Solid

Boiling Point 242.0t0 243.0 °C @ 760.00 mm Hg
Melting Point 33°C

Solubility 2.88 mg/mL at 25 °C

Source: PubChem CID 21363[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of cyclohexaneacetic acid.
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Cyclohexaneacetic Acid Disposal Workflow

Waste Generation & Initial Handling
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Caption: Logical workflow for the safe disposal of cyclohexaneacetic acid.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of cyclohexaneacetic acid, fostering a secure research environment and upholding
environmental responsibility. Always consult your institution's specific safety and disposal
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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